Cas no 105985-17-9 (3-chloro-1,2-dihydropyrazin-2-one)

3-chloro-1,2-dihydropyrazin-2-one structure

105985-17-9 structure

Product Name:3-chloro-1,2-dihydropyrazin-2-one

CAS No:105985-17-9

MF:C₄H₃ClN₂O

MW:130.53241944313

MDL:MFCD05722604

CID:1031727

PubChem ID:22605826

Update Time:2025-04-20

3-chloro-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Chloropyrazin-2(1H)-one
- 3-chloro-1H-pyrazin-2-one
- 3-Chloro-pyrazin-2-ol
- 3-chloropyrazin-2-ol
- 3-Chloro-2(1H)-pyrazinone
- 3-chloro-1,2-dihydropyrazin-2-one
- 2-Chloro-3-hydroxypyrazine
- 3-chloro pyrazinone
- 2(1H)-Pyrazinone, 3-chloro-
- NE58580
- AK126288
- BB 0261547
- DTXSID40626844
- C71237
- DA-15888
- BS-3624
- SCHEMBL940899
- AKOS016012977
- SY197666
- AKOS010966813
- 105985-17-9
- F8880-2882
- CS-0155546
- EN300-91688
- MFCD18427098
- MDL： MFCD05722604
- Inchi： 1S/C4H3ClN2O/c5-3-4(8)7-2-1-6-3/h1-2H,(H,7,8)
- InChI Key： GRTBIIMNXROPAX-UHFFFAOYSA-N
- SMILES： ClC1C(NC=CN=1)=O

Computed Properties

Exact Mass: 129.99349
Monoisotopic Mass: 129.9933904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5
XLogP3: 0.3

Experimental Properties

Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (27 g/l) (25 º C),
PSA: 41.46

3-chloro-1,2-dihydropyrazin-2-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3-chloro-1,2-dihydropyrazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099000063-1g	2-Chloro-3-hydroxypyrazine	105985-17-9	98%	1g	$697.28	2023-09-04
Alichem	A099000063-5g	2-Chloro-3-hydroxypyrazine	105985-17-9	98%	5g	$2104.12	2023-09-04
Alichem	A099000063-10g	2-Chloro-3-hydroxypyrazine	105985-17-9	98%	10g	$3090.60	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-II486-50mg	3-chloro-1,2-dihydropyrazin-2-one	105985-17-9	95+%	50mg	183.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-II486-200mg	3-chloro-1,2-dihydropyrazin-2-one	105985-17-9	95+%	200mg	366.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-II486-1g	3-chloro-1,2-dihydropyrazin-2-one	105985-17-9	95+%	1g	1076.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-II486-5g	3-chloro-1,2-dihydropyrazin-2-one	105985-17-9	95+%	5g	4300CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-II486-100mg	3-chloro-1,2-dihydropyrazin-2-one	105985-17-9	95+%	100mg	265CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-II486-250mg	3-chloro-1,2-dihydropyrazin-2-one	105985-17-9	95+%	250mg	696CNY	2021-05-07
Chemenu	CM168503-5g	3-Chloropyrazin-2(1H)-one	105985-17-9	95%	5g	$888	2021-08-05

3-chloro-1,2-dihydropyrazin-2-one Production Method

Production Method 1

66313-29-9

105985-17-9

89180-45-0

4925-61-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

Studies on pyrazines. 13. Chlorination of 1-hydroxy-2(1H)-pyrazinones with phosphoryl chloride. Formation of 2,5-dichloro-3-phenylpyrazine from 1-hydroxy-3-phenyl-2(1H)-pyrazinone

Sato, Nobuhiro, Journal of Heterocyclic Chemistry, 1986, 23(1), 149-51